Cas no 1180557-62-3 (2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dimethylpyrazin-2-ylboronic acid pinacol ester
- 2,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
- 2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
-
- Inchi: 1S/C12H21BN2O3/c1-8-7-14-9(2)10(15-8)13(17)18-12(5,6)11(3,4)16/h7,16-17H,1-6H3
- InChI Key: HTPOODGLSFHILI-UHFFFAOYSA-N
- SMILES: C1(B(O)OC(C(C)(C)O)(C)C)=NC(C)=CN=C1C
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-100MG |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 100MG |
¥ 1,920.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-250MG |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 250MG |
¥ 3,075.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-500MG |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 500MG |
¥ 5,121.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-1G |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 1g |
¥ 7,682.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-5G |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 5g |
¥ 23,047.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-100mg |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 100mg |
¥1920.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-250mg |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 250mg |
¥3075.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-500mg |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 500mg |
¥5121.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0051-1g |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 95% | 1g |
¥7683.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439797-100mg |
2,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine |
1180557-62-3 | 98% | 100mg |
¥3187.00 | 2024-08-09 |
2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
Compound CAS No. 1180557-62-3: 2,5-Dimethyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine
The compound with CAS No. 1180557-62-3 is identified as 2,5-Dimethyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine. This molecule is a derivative of pyrazine with specific substituents that confer unique chemical and physical properties. The structure of this compound includes a pyrazine ring system substituted at positions 2 and 5 with methyl groups and at position 3 with a tetramethyl-substituted dioxaborolane moiety. Such structural features make it a valuable compound in various chemical and pharmaceutical applications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of dioxaborolane-containing pyrazines like this compound. The incorporation of the dioxaborolane group introduces boron into the molecule, which can participate in various chemical reactions such as cross-coupling reactions. This makes the compound particularly interesting for researchers in the field of organoboron chemistry. For instance, studies have shown that such compounds can serve as efficient precursors for Suzuki-Miyaura couplings due to their stability and reactivity under mild conditions.
The pyrazine ring system is known for its aromaticity and electron-deficient nature due to the presence of two nitrogen atoms in the ring. In this compound, the substitution pattern further modulates the electronic properties of the pyrazine ring. The methyl groups at positions 2 and 5 provide steric bulk and influence the reactivity of the molecule. Meanwhile, the dioxaborolane substituent at position 3 introduces both steric and electronic effects that can be exploited in various synthetic strategies.
One of the most promising applications of this compound lies in its potential use as a building block in drug discovery. Pyrazine derivatives are well-documented for their biological activities across a range of therapeutic areas. For example, recent studies have highlighted the role of pyrazine derivatives in targeting specific enzymes or receptors involved in cancer pathways. The presence of boron in this compound could further enhance its bioavailability or enable it to act as a boron-based drug delivery agent.
In terms of material science applications, dioxaborolane-containing pyrazines have shown potential as precursors for forming boron-containing polymers or materials with tailored electronic properties. The ability to tune the structure by modifying substituents on both the pyrazine ring and the dioxaborolane group offers versatility in designing materials for electronics or optoelectronics.
From a synthetic perspective, the preparation of this compound involves multi-step processes that highlight modern organic synthesis techniques. The synthesis typically begins with the preparation of a suitable pyrazine derivative followed by functionalization at specific positions to introduce substituents like methyl groups and dioxaborolane moieties. Advanced methodologies such as transition metal-catalyzed coupling reactions or boron-mediated transformations are often employed to achieve high yields and selectivity.
Moreover, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its frontier molecular orbitals and reactivity towards various nucleophiles or electrophiles. These studies not only aid in understanding its chemical behavior but also guide researchers in designing more efficient synthetic routes or predicting its interactions with biological systems.
In conclusion,CAS No. 1180557-62-3 (2,5-Dimethyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine) stands out as a versatile compound with significant potential across multiple disciplines including organic synthesis
1180557-62-3 (2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine) Related Products
- 1162262-41-0(2-ethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)
- 2223046-70-4((6-Propylpyrazine-d9)-2-boronic acid pinacol ester)
- 1260152-72-4(2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazine)
- 2223052-62-6(6-(iso-Propyl)pyrazine-d9]-2-boronic acid pinacol ester)
- 1186115-53-6(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine-2-carbonitrile)
- 2223042-20-2(2-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)
- 1101205-24-6(2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)
- 2223038-78-4((5-Ethylpyrazine-d7)-2-boronic acid pinacol ester)
- 2223031-00-1(6-(iso-Butyl)pyrazine-d11]-2-boronic acid pinacol ester)
- 879291-30-2(2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE)